Cas no 51082-30-5 ((1-Ethynylcyclohexyl)urea)

• Product Name: (1-Ethynylcyclohexyl)urea
• CAS No: 51082-30-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 2855822
• PubChem ID: 2803511
• Update Time: 2025-04-21

(1-Ethynylcyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

• CDS1_000623
• DivK1c_001663
• 51082-30-5
• 1-(1-Ethynylcyclohexyl)urea
• Maybridge1_002911
• HMS549M07
• (1-ethynylcyclohexyl)urea
• N-(1-eth-1-ynylcyclohexyl)urea
• (1-Ethynylcyclohexyl)urea

• Inchi： 1S/C9H14N2O/c1-2-9(11-8(10)12)6-4-3-5-7-9/h1H,3-7H2,(H3,10,11,12)
• InChI Key： VCSOFQZSZGMVHW-UHFFFAOYSA-N
• SMILES： O=C(N)NC1(C#C)CCCCC1

Computed Properties

• Exact Mass: 166.110613074Da
• Monoisotopic Mass: 166.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų